5-{[(2Z)-3-(2,3-dimethylphenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-5-oxopentanoic acid
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Chemical Structure and Properties The compound, identified by CAS number 896595-08-7, is a heterocyclic derivative featuring a fused tetrahydrothieno[3,4-d][1,3]thiazole core with a 2,3-dimethylphenyl substituent and a pentanoic acid side chain. Its molecular formula is C₁₈H₂₂N₂O₅S₂ (MW: 410.5077 g/mol). The sulfonyl (5,5-dioxido) group enhances polarity, while the Z-configuration of the imine bond influences stereoelectronic interactions. The SMILES string (OC(=O)CCCC(=O)/N=C1/SC2C(N1c1cccc(c1C)C)CS(=O)(=O)C2) confirms the spatial arrangement of functional groups .
The compound is commercially available (Catalog: BG64082) for research use, priced competitively in USD, and typically in stock .
Properties
Molecular Formula |
C18H22N2O5S2 |
|---|---|
Molecular Weight |
410.5 g/mol |
IUPAC Name |
5-[[3-(2,3-dimethylphenyl)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]thiazol-2-ylidene]amino]-5-oxopentanoic acid |
InChI |
InChI=1S/C18H22N2O5S2/c1-11-5-3-6-13(12(11)2)20-14-9-27(24,25)10-15(14)26-18(20)19-16(21)7-4-8-17(22)23/h3,5-6,14-15H,4,7-10H2,1-2H3,(H,22,23) |
InChI Key |
MYPFZSQTKVTAKZ-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C(=CC=C1)N2C3CS(=O)(=O)CC3SC2=NC(=O)CCCC(=O)O)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5-{[(2Z)-3-(2,3-dimethylphenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-5-oxopentanoic acid typically involves multiple steps:
Formation of the Thiazole Ring: The thiazole ring can be synthesized through the cyclization of appropriate precursors under acidic or basic conditions.
Introduction of the Phenyl Group: The phenyl group is introduced via a Friedel-Crafts acylation reaction, where an acyl chloride reacts with an aromatic compound in the presence of a Lewis acid catalyst.
Formation of the Ylidene Group: The ylidene group is formed through a condensation reaction between the thiazole derivative and an appropriate aldehyde or ketone.
Attachment of the Pentanoic Acid Moiety:
Industrial Production Methods
Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.
Chemical Reactions Analysis
Types of Reactions
Oxidation: The compound can undergo oxidation reactions, particularly at the thiazole ring and the phenyl group.
Reduction: Reduction reactions can target the ylidene group, converting it to a more saturated form.
Substitution: The phenyl group can participate in electrophilic and nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.
Substitution: Reagents like halogens, nitrating agents, and sulfonating agents are used under controlled conditions.
Major Products
Oxidation: Products may include sulfoxides or sulfones.
Reduction: Reduced forms of the ylidene group.
Substitution: Various substituted phenyl derivatives.
Scientific Research Applications
Biological Activities
Research indicates that 5-{[(2Z)-3-(2,3-dimethylphenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-5-oxopentanoic acid exhibits a variety of biological activities:
- Antimicrobial Properties: Studies have shown that compounds with similar structures possess significant antimicrobial effects against various pathogens.
- Anti-inflammatory Effects: The compound may inhibit inflammatory pathways, making it a candidate for treating inflammatory diseases.
- Anticancer Activity: Preliminary studies suggest potential efficacy in cancer therapy by inducing apoptosis in cancer cells through mechanisms involving histone deacetylase inhibition and modulation of cell cycle dynamics.
Case Studies and Research Findings
- Cancer Cell Studies:
-
In Vivo Applications:
- Animal models have been utilized to assess the therapeutic potential of related compounds in treating tumors. For instance, compounds targeting specific pathways have shown promise in reducing tumor size and improving survival rates in preclinical models.
Mechanism of Action
The mechanism of action of 5-{[(2Z)-3-(2,3-dimethylphenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-5-oxopentanoic acid involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound’s structure allows it to bind to these targets, potentially inhibiting or activating their function. The exact pathways involved would depend on the specific biological context and require further investigation.
Comparison with Similar Compounds
Comparison with Similar Compounds
The compound belongs to a class of sulfonated thiazole derivatives with structural analogs varying in core heterocycles, substituents, and side chains. Below is a detailed comparison:
Table 1: Structural and Functional Comparison
| Compound Name / ID | Core Structure | Substituents/Functional Groups | Molecular Formula | Key Features |
|---|---|---|---|---|
| Target Compound | Tetrahydrothieno[3,4-d][1,3]thiazole | 2,3-Dimethylphenyl; pentanoic acid chain; sulfonyl group | C₁₈H₂₂N₂O₅S₂ | High polarity (sulfonyl), Z-configuration, extended carboxylic acid chain |
| 3-{(5Z)-5-Benzylidene-4-oxo-4,5-dihydro-1,3-thiazol-2-ylamino}propanoic Acid (3a) | 1,3-Thiazol-2(5H)-one | Benzylidene; phenylamino; propanoic acid chain | C₁₉H₁₆N₂O₃S | Shorter chain (C3 vs. C5), lacks sulfonyl group, higher π-conjugation |
| N-[(2Z,3aS,6aR)-3-(3,4-Dimethoxyphenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2-ylidene]acetamide | Tetrahydrothieno[3,4-d][1,3]thiazole | 3,4-Dimethoxyphenyl; acetamide; sulfonyl group | C₁₇H₂₁N₃O₅S₂ | Methoxy groups enhance lipophilicity; acetamide replaces carboxylic acid |
| 5-(Z)-Arylidene-2-arylidenehydrazono-3-(4-hydroxyphenyl)-4-thiazolidinones (5–7) | 4-Thiazolidinone | 4-Hydroxyphenyl; arylidene hydrazone | C₁₈H₁₅N₃O₂S | Dual arylidene motifs; hydroxyphenyl may confer antioxidant activity |
Key Findings from Research
Bioactivity and Solubility: The target compound’s sulfonyl group and pentanoic acid chain likely improve aqueous solubility compared to non-sulfonated analogs (e.g., 3a) . Methoxy-substituted analogs (e.g., ) exhibit increased membrane permeability due to lipophilic substituents, but reduced solubility in polar solvents.
Synthetic Flexibility: Thiazole derivatives with propanoic acid chains (e.g., 3a) are synthesized via one-pot condensation, whereas the target compound’s fused thieno-thiazole core may require multi-step protocols .
Thiazolidinones () with hydroxyphenyl groups are associated with antimicrobial and anti-inflammatory properties, suggesting the target compound’s pentanoic acid chain could modulate similar pathways .
Biological Activity
The compound 5-{[(2Z)-3-(2,3-dimethylphenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-5-oxopentanoic acid is a complex organic molecule with potential biological activities. This article explores its biological activity, mechanisms of action, and relevant case studies.
Structural Characteristics
This compound features a thiazole ring and a pentanoic acid moiety, which are significant for its biological interactions. The structural complexity allows for various interactions with biological targets, potentially influencing its pharmacological properties.
The biological activity of this compound is attributed to its ability to interact with specific molecular targets:
- Enzyme Inhibition : It may inhibit certain enzymes involved in metabolic pathways.
- Receptor Interaction : The thiazole ring can interact with various receptors, disrupting normal physiological functions.
- Induction of Apoptosis : Evidence suggests that it may induce apoptosis in cancer cells by activating specific signaling pathways.
Biological Activities
Research indicates that this compound has several notable biological activities:
- Antimicrobial Properties : Preliminary investigations suggest potential antimicrobial effects against various pathogens.
- Anti-inflammatory Effects : The compound may exhibit anti-inflammatory properties, which could be beneficial in treating inflammatory diseases.
- Anticancer Activity : Studies have explored its efficacy in inhibiting cancer cell proliferation. For instance, compounds structurally similar to it have shown significant growth inhibition in breast cancer cell lines (e.g., MCF-7) comparable to established therapies like tamoxifen and olaparib .
Case Studies and Research Findings
Several studies have investigated the biological activity of related compounds and their mechanisms:
Table 1: Summary of Biological Activities
| Compound | Activity | Reference |
|---|---|---|
| 5-Oxopentanoic Acid | Anticancer, antimicrobial | |
| Thiazolidinone Derivatives | Antimicrobial, anticancer | |
| Dimethylphenyl Compounds | Growth inhibition in MCF-7 cells |
Case Study: Anticancer Efficacy
In a comparative study involving various thiazolidinone derivatives, the compound demonstrated significant cytotoxicity against MCF-7 breast cancer cells at concentrations as low as 100 µM. The results indicated that it could be as effective as tamoxifen in inhibiting cell growth over a 72-hour period (p < 0.01) .
Case Study: Anti-inflammatory Potential
Another study focused on the anti-inflammatory properties of structurally similar compounds. These compounds inhibited the production of pro-inflammatory cytokines in vitro, suggesting potential therapeutic applications in inflammatory diseases.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
